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Compound of Interest

Compound Name: C.I. Acid red 106

Cat. No.: B1200254 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for C.I. Acid
Red 106, a synthetic dye used in various industrial and research applications. The following

sections detail the physical and chemical properties, toxicological data, handling and storage

procedures, emergency protocols, and personal protective equipment recommendations. This

document is intended to provide comprehensive safety information to professionals working

with this substance.

Chemical and Physical Properties
C.I. Acid Red 106 is a single azo class dye. A summary of its key physical and chemical

properties is provided in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1200254?utm_src=pdf-interest
https://www.benchchem.com/product/b1200254?utm_src=pdf-body
https://www.benchchem.com/product/b1200254?utm_src=pdf-body
https://www.benchchem.com/product/b1200254?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

C.I. Name Acid Red 106 [1]

CAS Number 6844-74-2 [1]

Molecular Formula C23H17N3Na2O9S3 [1]

Molecular Weight 621.57 g/mol [1]

Appearance Red powder [2]

Solubility

Soluble in water (blue light

red), soluble in ethanol (red),

slightly soluble in acetone.

[1]

Toxicological Information
Based on available safety data sheets, C.I. Acid Red 106 is considered to have low toxicity.

However, as with any chemical, unnecessary exposure should be avoided.

Acute Toxicity: General information suggests that this product has low toxicity, with adverse

effects on human health being likely only after the ingestion of large quantities.[3]

Irritation:

Skin: May cause defatting of the skin but is not classified as an irritant.[3] Prolonged skin

contact may lead to redness and irritation.[3]

Eyes: Vapors or direct contact may cause prolonged tearing and redness.[3]

Ingestion: May cause discomfort if swallowed.[3]

Inhalation: No specific health hazards are known.[3]

Carcinogenicity: There is no evidence to suggest that the product can cause cancer. It is not

listed by IARC, NTP, or OSHA as a carcinogen.[3]
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Proper handling and storage procedures are crucial for maintaining the integrity of C.I. Acid
Red 106 and ensuring a safe working environment.

Handling:

Read and follow the manufacturer's recommendations.[3]

Avoid spilling the substance.[3]

Avoid contact with skin and eyes.[3]

Use in a well-ventilated area.

Storage:

Store in a tightly-closed, original container.[3]

Keep in a dry, cool, and well-ventilated place.[3]

Recommended storage temperature is between 5°C and 30°C.[3]

Avoid excessive heat for prolonged periods and protect from freezing to prevent container

rupture.[3]

Keep away from oxidizing agents and from highly alkaline or acidic materials to prevent

exothermic reactions.

Emergency Procedures
In the event of an emergency, prompt and appropriate action is essential.

First Aid Measures
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Exposure Route First Aid Protocol Reference

Inhalation

Move the person to fresh air. If

any discomfort continues, get

medical attention.

[3]

Ingestion

Rinse mouth thoroughly with

water and give plenty of water

to drink. If discomfort

continues, seek medical

attention.

[3]

Skin Contact

Remove contaminated

clothing. Rinse the skin with

water. Apply a suitable lotion to

moisturize the skin. If irritation

persists, get medical attention.

[3]

Eye Contact

Remove any contact lenses

and open eyelids wide apart.

Continue to rinse for at least

15 minutes. If irritation persists,

seek medical attention.

[3]

Spill Response
A systematic approach should be taken to clean up spills to minimize exposure and

environmental contamination.

Minor Spills:

Stop the leak if it is possible to do so without risk.[3]

For small liquid spills, flush the area with plenty of water.[3]

For small powder spills, absorb with vermiculite, dry sand, or earth and place into containers

for disposal.[3]

Major Spills:
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For large spills, absorb in vermiculite, dry sand, or earth and place into containers for

disposal.[3]

Flush the contaminated area with plenty of water.[3]

Be aware that floors and other surfaces may become slippery.[3]

Avoid the spillage or runoff from entering drains, sewers, or watercourses.[3]

The logical workflow for a spill response is illustrated in the diagram below.

Hierarchy of Controls

Elimination
(Physically remove the hazard)

Substitution
(Replace the hazard)

Engineering Controls
(Isolate people from the hazard)

Administrative Controls
(Change the way people work)

Personal Protective Equipment
(Protect the worker with PPE)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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